Cas no 612493-89-7 ( )
structure
Product Name:
CAS No:612493-89-7
MF:C7H14N2O
MW:142.198861598969
CID:954196
PubChem ID:11435008
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-acetyl-3-methyl-, (3S)- (9CI)
- (3S)-1-acetyl-3-methylpiperazine
- 1-[(3S)-3-Methyl-1-piperazinyl]ethanone
- (S)-1-(3-Methylpiperazin-1-yl)ethanone
- AKOS006359259
- SCHEMBL2418461
- DTXSID601279795
- 1-[(3S)-3-METHYLPIPERAZIN-1-YL]ETHANONE
- BRAYYCBKNOERRJ-LURJTMIESA-N
- 612493-89-7
- CS-0370745
-
-
- Inchi： 1S/C7H14N2O/c1-6-5-9(7(2)10)4-3-8-6/h6,8H,3-5H2,1-2H3/t6-/m0/s1
- InChI Key： BRAYYCBKNOERRJ-LURJTMIESA-N
- SMILES： O=C(C)N1CCN[C@@H](C)C1
Computed Properties
- Exact Mass: 142.110613074g/mol
- Monoisotopic Mass: 142.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 32.3Ų
Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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